- Preparation of heterocyclic compounds as CCR4 or TARC and/or MDC function regulators, Japan, , ,
Cas no 919347-67-4 ((6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid)
919347-67-4 structure
Product Name:(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid
CAS No:919347-67-4
MF:C14H22BN3O4
MW:307.153183460236
MDL:MFCD09952037
CID:857345
PubChem ID:53216586
Update Time:2024-12-09
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid
- 6-(4-Boc-Piperazine-1-yl)pyridine-3- boronic acid
- 2-(4-N-Boc-piperazino)pyridine-5-boronic acid
- 6-(4-(tert-butoxycarbonyl)piperazin-1-yl)pyridin-3-ylboronic acid
- 6-(4-N-Boc-piperazin-1-yl)pyridine-3-boronic acid
- 6-(4-N-Boc-Piperazine-1-yl)-3-pyridinyl boronic acid
- [6-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]pyridin-3-yl]boronic acid
- {6-[4-(tert-Butoxycarbonyl)piperazin-1-yl]pyridin-3-yl}boronic acid
- SYZMMRYQYWCLNC-UHFFFAOYSA-N
- AM87436
- OR360100
- AX8107641
- V9150
- CS
- 1-(1,1-Dimethylethyl) 4-(5-borono-2-pyridinyl)-1-piperazinecarboxylate (ACI)
- 2-(4-N-Boc-piperazino)pyridine-5-boronicacid
- [6-[4-(tert-Butoxycarbonyl)piperazin-1-yl]pyridin-3-yl]boronic acid
- [6-(4-{[(1,1-dimethylethyl)oxy]carbonyl}-1-piperazinyl)-3-pyridinyl]boronic acid
- FS-5212
- C14H22BN3O4
- AKOS015837031
- DB-089972
- DTXSID90681746
- 919347-67-4
- DB-079203
- SCHEMBL1347359
- MFCD09952037
- 6-(4-Boc-piperazine-1-yl)pyridine-3-boronic acid
- 6-[4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL]PYRIDIN-3-YLBORONIC ACID
- CS-0060952
- (6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid
-
- MDL： MFCD09952037
- Inchi： 1S/C14H22BN3O4/c1-14(2,3)22-13(19)18-8-6-17(7-9-18)12-5-4-11(10-16-12)15(20)21/h4-5,10,20-21H,6-9H2,1-3H3
- InChI Key： SYZMMRYQYWCLNC-UHFFFAOYSA-N
- SMILES： O=C(N1CCN(C2C=CC(B(O)O)=CN=2)CC1)OC(C)(C)C
Computed Properties
- Exact Mass: 307.17000
- Monoisotopic Mass: 307.1703364 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.1
- Molecular Weight: 307.16
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 508.0±60.0 °C at 760 mmHg
- Flash Point: 261.0±32.9 °C
- PSA: 86.13000
- LogP: -0.17860
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at 4°C,-4At ℃Store…Better
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134643-1g |
(6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid |
919347-67-4 | 95% | 1g |
$85 | 2024-07-20 | |
| Chemenu | CM134643-5g |
(6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid |
919347-67-4 | 95% | 5g |
$371 | 2024-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N856164-1g |
2-(4-N-Boc-piperazino)pyridine-5-boronic acid |
919347-67-4 | 98% | 1g |
￥626.40 | 2022-09-01 | |
| Apollo Scientific | OR360100-250mg |
6-(4-N-BOC-piperazine-1-yl)-3-pyridinyl boronic acid |
919347-67-4 | 98% | 250mg |
£23.00 | 2025-02-20 | |
| Apollo Scientific | OR360100-1g |
6-(4-N-BOC-piperazine-1-yl)-3-pyridinyl boronic acid |
919347-67-4 | 98% | 1g |
£50.00 | 2025-02-20 | |
| Apollo Scientific | OR360100-5g |
6-(4-N-BOC-piperazine-1-yl)-3-pyridinyl boronic acid |
919347-67-4 | 98% | 5g |
£197.00 | 2025-02-20 | |
| abcr | AB271824-1 g |
2-(4-N-Boc-piperazino)pyridine-5-boronic acid, 96%; . |
919347-67-4 | 96% | 1g |
€174.60 | 2023-04-26 | |
| abcr | AB271824-5 g |
2-(4-N-Boc-piperazino)pyridine-5-boronic acid, 96%; . |
919347-67-4 | 96% | 5g |
€586.00 | 2023-04-26 | |
| Matrix Scientific | 091426-1g |
(6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid, 95+% |
919347-67-4 | 95+% | 1g |
$341.00 | 2023-09-10 | |
| Matrix Scientific | 091426-5g |
(6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid, 95+% |
919347-67-4 | 95+% | 5g |
$807.00 | 2023-09-10 |
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene , Tetrahydrofuran , Hexane ; 1 h, -70 °C; 30 min, -70 °C
1.2 Reagents: Triisopropyl borate ; -70 °C; 2 h, -70 °C; 5 h, rt → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 10 min, 0 °C
1.4 Reagents: Phosphoric acid ; 30 min, 0 °C
1.2 Reagents: Triisopropyl borate ; -70 °C; 2 h, -70 °C; 5 h, rt → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 10 min, 0 °C
1.4 Reagents: Phosphoric acid ; 30 min, 0 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Preparation of nitrogen-containing heterocyclic compounds as BTK kinase inhibitor, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 20 h, 100 °C
Reference
- Preparation of pyrrolo[3,2-c]pyridine derivatives as TLR inhibitors, World Intellectual Property Organization, , ,
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Raw materials
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Preparation Products
(6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
919347-67-4 ((6-(4-(Tert-Butoxycarbonyl)piperazin-1-yl)pyridin-3-yl)boronic acid) Related Products
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